Cas no 905564-60-5 (Boronic acid, (9-butyl-9H-carbazol-3-yl)-)

• Product Name: Boronic acid, (9-butyl-9H-carbazol-3-yl)-
• CAS No: 905564-60-5
• MF: C₁₆H₁₈BNO₂
• MW: 267.130624294281
• CID: 1950811
• PubChem ID: 141335978
• Update Time: 2025-05-20

Boronic acid, (9-butyl-9H-carbazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (9-butyl-9H-carbazol-3-yl)-
• (9-Butyl-9H-carbazol-3-yl)boronic acid
• G68757
• 905564-60-5
• 9-butylcarbazol-3-ylboronic acid

• Inchi： 1S/C16H18BNO2/c1-2-3-10-18-15-7-5-4-6-13(15)14-11-12(17(19)20)8-9-16(14)18/h4-9,11,19-20H,2-3,10H2,1H3
• InChI Key： BHPFJSSEAGZKBR-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)C1C=CC=CC=1N2CCCC)O

Computed Properties

• Exact Mass: 267.1430590g/mol
• Monoisotopic Mass: 267.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4Ų

Additional information on Boronic acid, (9-butyl-9H-carbazol-3-yl)-

Boronic Acid, (9-Butyl-9H-Carbazol-3-yl)- (CAS No. 905564-60-5): An Overview of Its Properties and Applications

Boronic acid, (9-butyl-9H-carbazol-3-yl)- (CAS No. 905564-60-5) is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and medicinal chemistry. This compound is characterized by its boronic acid functional group and a substituted carbazolyl moiety, which endow it with a range of interesting reactivity profiles and functional capabilities.

The boronic acid functional group is known for its ability to form stable complexes with various Lewis bases, making it a valuable reagent in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active molecules, pharmaceuticals, and advanced materials. The presence of the (9-butyl-9H-carbazol-3-yl) substituent further enhances the compound's utility by introducing additional electronic and steric effects that can be exploited in the design of novel compounds.

Recent studies have highlighted the potential of boronic acid, (9-butyl-9H-carbazol-3-yl)- in the development of new materials with tailored properties. For instance, researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with enhanced photoluminescence and charge transport properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the field of medicinal chemistry, boronic acid, (9-butyl-9H-carbazol-3-yl)- has been explored for its potential as a scaffold for the design of new drugs. The carbazolyl moiety is known to exhibit various biological activities, including anti-inflammatory and anticancer properties. By incorporating this scaffold into drug candidates, researchers aim to develop compounds with improved pharmacological profiles and reduced side effects. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of boronic acid, (9-butyl-9H-carbazol-3-yl)- that showed promising activity against cancer cell lines.

The synthetic accessibility of boronic acid, (9-butyl-9H-carbazol-3-yl)- is another factor contributing to its popularity in research and development. The compound can be synthesized through a series of well-established organic reactions, including boronation and substitution reactions. This ease of synthesis allows researchers to readily access a wide range of derivatives and analogs, facilitating the exploration of structure-activity relationships (SAR) studies.

Moreover, boronic acid, (9-butyl-9H-carbazol-3-yl)- has been utilized in the development of sensors and probes for various analytical applications. The boronic acid group can form reversible covalent bonds with diols, making it useful for detecting and quantifying carbohydrates and other diol-containing molecules. Researchers at Harvard University have developed a sensor based on this compound that can selectively detect glucose in complex biological samples with high sensitivity and specificity.

In conclusion, boronic acid, (9-butyl-9H-carbazol-3-yl)- (CAS No. 905564-60-5) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique chemical properties make it an attractive candidate for the development of new materials and drugs with enhanced performance characteristics. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific fields.